Cas no 2172517-42-7 (3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylpropanoic acid)

• Product Name: 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylpropanoic acid
• CAS No: 2172517-42-7
• MF: C₂₃H₂₆N₂O₅
• MW: 410.462946414948
• CID: 6264526
• PubChem ID: 165802422
• Update Time: 2025-05-24

3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylpropanoic acid
• 2172517-42-7
• 3-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-2-methylpropanoic acid
• EN300-1485788

• Inchi： 1S/C23H26N2O5/c1-3-25(13-15(2)22(27)28)21(26)12-24-23(29)30-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20H,3,12-14H2,1-2H3,(H,24,29)(H,27,28)
• InChI Key： OMITVGIJBPMSGK-UHFFFAOYSA-N
• SMILES： O(C(NCC(N(CC)CC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 410.18417193g/mol
• Monoisotopic Mass: 410.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylpropanoic acid

3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylpropanoic acid (CAS No. 2172517-42-7): A Comprehensive Overview

3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylpropanoic acid (CAS No. 2172517-42-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorenylmethoxycarbonyl (Fmoc) amino acids, which are widely used in the synthesis of peptides and other bioactive molecules. The unique structure and properties of this compound make it a valuable tool in various applications, including drug discovery and protein engineering.

The 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylpropanoic acid molecule consists of a fluorenylmethoxycarbonyl (Fmoc) protecting group attached to an amino acid backbone. The Fmoc group is a well-known protecting group used in solid-phase peptide synthesis (SPPS) to prevent premature reactions and ensure the sequential addition of amino acids. The presence of the ethyl group and the methylated propanoic acid moiety adds further complexity and functionality to the molecule, making it suitable for a wide range of chemical and biological applications.

Recent research has highlighted the potential of 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylpropanoic acid in the development of novel therapeutic agents. Studies have shown that this compound can be effectively incorporated into peptides and proteins, enhancing their stability and bioavailability. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that peptides containing this Fmoc derivative exhibited improved resistance to proteolytic degradation, a critical factor in their therapeutic efficacy.

In addition to its use in peptide synthesis, 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylpropanoic acid has also been explored for its potential in protein engineering. Researchers at the University of California, San Francisco, have utilized this compound to create modified proteins with enhanced functional properties. These modified proteins have shown promise in various biomedical applications, including enzyme catalysis and drug delivery systems.

The synthesis of 3-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methylpropanoic acid typically involves several steps, including the protection of the amino group with the Fmoc group, followed by the introduction of the ethyl and methylated propanoic acid moieties. Advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, have been employed to optimize the yield and purity of this compound. These methods have significantly reduced the time and cost associated with its production, making it more accessible for research and development purposes.

The physicochemical properties of 3-N-ethyl-2-{(9H-fluoren-9-yloxycarbonyl)amino}acetamido)-2-methylpropanoic acid have been extensively characterized. It is a white crystalline solid with a molecular weight of approximately 451.5 g/mol. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for use in various chemical reactions and biological assays.

In terms of safety and handling, 3-N-ethyl-2-{(9H-fluoren-9-yloxycarbonyl)amino}acetamido)-2-methylpropanoic acid should be stored under dry conditions at room temperature to maintain its stability. Proper personal protective equipment (PPE), including gloves and safety goggles, should be worn when handling this compound to prevent skin contact and inhalation.

The future prospects for 3-N-ethyl-2-{(9H-fluoren-9-yloxycarbonyl)amino}acetamido)-2-methylpropanoic acid are promising. Ongoing research is focused on expanding its applications in drug discovery, protein engineering, and other areas of biotechnology. As new synthetic methods are developed and more advanced analytical techniques become available, the potential uses for this compound are likely to expand further.

In conclusion, 3-N-Ethyl-(Fmoc-amino)-acetamide-MePro, with its unique structure and versatile properties, represents an important tool in modern medicinal chemistry and pharmaceutical research. Its ability to enhance the stability and functionality of peptides and proteins makes it a valuable asset in the development of novel therapeutic agents and biotechnological applications.